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Compound of Interest

Compound Name: Lincomycin-d3

Cat. No.: B1219985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lincomycin is a lincosamide antibiotic effective against most Gram-positive bacteria. Its

therapeutic use necessitates accurate and reliable quantification in biological matrices for

pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessment. This

application note details a robust and sensitive Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) method for the quantification of lincomycin in human plasma using

its deuterated internal standard, Lincomycin-d3. The protocol employs a straightforward

protein precipitation for sample preparation, followed by a rapid chromatographic separation

and detection using Multiple Reaction Monitoring (MRM) mode.

Quantitative Data Summary
The following tables summarize the key validation parameters of the described LC-MS/MS

method.

Table 1: Linearity and Sensitivity

Analyte
Linear Range
(ng/mL)

R² LOD (ng/mL) LOQ (ng/mL)

Lincomycin 5 - 100 > 0.99 0.2 1
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Table 2: Accuracy and Precision

Spiked
Concentration
(ng/mL)

Accuracy (%)
Intra-day Precision
(%RSD)

Inter-day Precision
(%RSD)

5 92.82 - 100.40 1.19 - 6.40 1.19 - 6.40

50 92.82 - 100.40 1.19 - 6.40 1.19 - 6.40

100 92.82 - 100.40 1.19 - 6.40 1.19 - 6.40

Table 3: Recovery

Analyte
Spiked Concentration
(ng/mL)

Recovery (%)

Lincomycin 5 72.70 - 84.13

Lincomycin 50 72.70 - 84.13

Lincomycin 100 72.70 - 84.13

Experimental Protocols
Materials and Reagents

Lincomycin hydrochloride (Reference Standard)

Lincomycin-d3 (Internal Standard)

Acetonitrile (HPLC Grade)

Methanol (HPLC Grade)

Formic Acid (LC-MS Grade)

Ultrapure Water

Human Plasma (K2-EDTA)
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Standard and Quality Control Sample Preparation
Stock Solutions (1 mg/mL): Prepare stock solutions of lincomycin and lincomycin-d3 by

dissolving the appropriate amount of each compound in methanol.

Working Standard Solutions: Prepare serial dilutions of the lincomycin stock solution with a

50:50 mixture of acetonitrile and water to create calibration standards with concentrations

ranging from 5 to 100 ng/mL.

Internal Standard Working Solution (100 ng/mL): Dilute the lincomycin-d3 stock solution

with acetonitrile to a final concentration of 100 ng/mL.

Quality Control (QC) Samples: Prepare QC samples at low, medium, and high

concentrations (e.g., 15, 40, and 80 ng/mL) in human plasma.

Sample Preparation (Protein Precipitation)
To 100 µL of plasma sample (standard, QC, or unknown), add 20 µL of the internal standard

working solution (100 ng/mL Lincomycin-d3).

Add 300 µL of acetonitrile.

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge at 10,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Conditions
Liquid Chromatography

LC System: Agilent 1290 Infinity II or equivalent

Column: C18, 2.1 x 50 mm, 1.8 µm

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile
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Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Column Temperature: 40°C

Gradient:

0.0 - 0.5 min: 5% B

0.5 - 2.5 min: 5% to 95% B

2.5 - 3.5 min: 95% B

3.5 - 3.6 min: 95% to 5% B

3.6 - 5.0 min: 5% B

Mass Spectrometry

MS System: Sciex Triple Quad 6500+ or equivalent

Ionization Mode: Electrospray Ionization (ESI), Positive

MRM Transitions:

Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Collision
Energy (V)

Lincomycin

(Quantifier)
407.2 126.1 150 35

Lincomycin

(Qualifier)
407.2 359.2 150 25

Lincomycin-d3

(Quantifier)
410.2 126.1 150 35

Source Parameters:
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Curtain Gas: 35 psi

Collision Gas: 9 psi

IonSpray Voltage: 5500 V

Temperature: 550°C

Ion Source Gas 1: 55 psi

Ion Source Gas 2: 60 psi

Experimental Workflow and Diagrams
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Sample Preparation

LC-MS/MS Analysis

Data Processing

100 µL Plasma Sample

Add 20 µL Lincomycin-d3 IS

Add 300 µL Acetonitrile

Vortex 1 min

Centrifuge 10,000 rpm, 10 min

Transfer Supernatant

Inject 5 µL into LC-MS/MS

Chromatographic Separation (C18 Column)

MS/MS Detection (MRM Mode)

Quantification using Calibration Curve

Generate Report

Click to download full resolution via product page

Caption: LC-MS/MS workflow for Lincomycin quantification.
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Lincomycin

Lincomycin-d3 (Internal Standard)

Precursor Ion
(m/z 407.2)

Product Ion 1
(m/z 126.1)
Quantifier

Product Ion 2
(m/z 359.2)

Qualifier

Precursor Ion
(m/z 410.2)

Product Ion
(m/z 126.1)
Quantifier

Click to download full resolution via product page

Caption: MRM transitions for Lincomycin and its internal standard.

To cite this document: BenchChem. [Application Note: Quantitative Analysis of Lincomycin in
Human Plasma by LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219985#lc-ms-ms-protocol-for-lincomycin-
quantification-using-lincomycin-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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